Cas no 6340-54-1 ([4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] Acetate)

• Product Name: [4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] Acetate
• CAS No: 6340-54-1
• MF: C₉H₁₆O₇
• MW: 236.219143867493
• CID: 1651366
• PubChem ID: 242519
• Update Time: 2025-04-21

[4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] Acetate Chemical and Physical Properties

Names and Identifiers

• [4,5-dihydroxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] Acetate
• NSC51244
• NSC403958
• AC1L69NN
• methyl 4-O-acetylhexopyranoside
• NSC51244; NSC403958; AC1L69NN; methyl 4-O-acetylhexopyranoside;
• 6340-54-1
• NSC-51244
• DTXSID10287466
• NSC-403958
• 7464-26-8

• Inchi： 1S/C9H16O7/c1-4(11)15-8-5(3-10)16-9(14-2)7(13)6(8)12/h5-10,12-13H,3H2,1-2H3
• InChI Key： OWCIMOLLDRPCDP-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)OC(C)=O)O)O)OC

Computed Properties

• Exact Mass: 236.08958
• Monoisotopic Mass: 236.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45
• LogP: -1.99650